Cas no 1448135-54-3 (3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea)

• Product Name: 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea
• CAS No: 1448135-54-3
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 6005937
• PubChem ID: 71803168
• Update Time: 2025-07-17

3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea
• 1-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-3-(2-phenylethyl)urea
• 3-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-1-(2-PHENYLETHYL)UREA
• F6412-2346
• AKOS024554890
• 1448135-54-3
• VU0547875-1
• 1-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-phenethylurea

• Inchi： 1S/C20H20N2O4/c23-20(22-12-10-16-6-2-1-3-7-16)21-11-4-5-13-24-17-8-9-18-19(14-17)26-15-25-18/h1-3,6-9,14H,10-13,15H2,(H2,21,22,23)
• InChI Key： KLYPTWXIEBGMFN-UHFFFAOYSA-N
• SMILES： N(CC#CCOC1=CC=C2OCOC2=C1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea

Comprehensive Analysis of 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea (CAS No. 1448135-54-3): Structure, Applications, and Research Insights

The compound 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea (CAS No. 1448135-54-3) is a synthetic organic molecule featuring a unique combination of benzodioxole, alkynyl, and urea functional groups. Its intricate structure has garnered attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the 1,3-benzodioxole moiety, a common pharmacophore in medicinal chemistry, suggests possible interactions with enzymes or receptors, making it a subject of interest for drug discovery.

In recent years, researchers have explored the role of urea derivatives in modulating biological pathways, particularly in the context of kinase inhibition and neurotransmitter regulation. The phenylethyl group in this compound may contribute to lipophilicity, enhancing membrane permeability—a critical factor for CNS-targeted therapeutics. This aligns with trending searches on "blood-brain barrier penetration" and "small molecule neuroprotectants," reflecting growing interest in neurodegenerative disease research.

The alkynyl linker in 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl segment offers synthetic versatility, enabling click chemistry applications—a hot topic in bioconjugation and probe development. This feature addresses frequent queries about "site-specific drug modification" and "fluorescent tracer design," which are highly searched in academic databases. Additionally, the benzodioxol-5-yloxy group may confer metabolic stability, a key consideration in PK/PD optimization discussions prevalent in drug development forums.

From a structural perspective, the planar benzodioxole ring could facilitate π-stacking interactions with aromatic amino acids, while the urea carbonyl may participate in hydrogen bonding—both mechanisms frequently investigated in "molecular docking" studies. These characteristics make CAS No. 1448135-54-3 relevant to current debates about "allosteric modulator design" and "protein-ligand interaction prediction," which dominate computational chemistry literature.

Environmental scientists have also examined similar benzodioxole-containing compounds for biodegradability profiles, responding to popular searches about "green chemistry metrics" and "persistent organic pollutants." While specific ecotoxicological data for this urea derivative remains limited, its structural analogs show moderate environmental persistence, warranting further study—a gap often highlighted in "structure-activity relationship" (SAR) discussions.

In material science applications, the rigid but-2-yn-1-yl spacer could contribute to liquid crystalline properties, coinciding with increased interest in "organic semiconductors" and "self-assembling molecules." Patent analyses reveal that related phenylethylurea derivatives have been explored for optical materials, connecting to trending topics like "OLED dopants" and "molecular electronics."

Analytical challenges associated with 1448135-54-3 include its potential isomerization under acidic conditions—a technical consideration matching frequent search terms such as "HPLC method development" and "forced degradation studies." Advanced characterization techniques like 2D NMR and high-resolution mass spectrometry are typically employed, addressing common questions about "complex structure elucidation" in organic chemistry forums.

The compound's synthetic route often involves Sonogashira coupling for alkyne formation and carbodiimide-mediated urea condensation—methods widely discussed in "heterocyclic synthesis" tutorials. These processes align with laboratory-focused queries about "atom economy" and "catalyst selection," reflecting the compound's relevance to modern synthetic organic chemistry education.

While commercial applications of 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(2-phenylethyl)urea remain primarily in the research domain, its structural features continue to inspire investigations across multiple disciplines. The compound exemplifies how hybrid architectures—merging privileged scaffolds like benzodioxole with spacer-incorporated pharmacophores—can address contemporary research needs in drug discovery and material science.